Cas no 1049606-01-0 (1-methanesulfonylpyrrolidine-2-carbonitrile)

• Product name: 1-methanesulfonylpyrrolidine-2-carbonitrile
• CAS No: 1049606-01-0
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• MDL: MFCD10686736
• CID: 4770923
• PubChem ID: 42956323

1-methanesulfonylpyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonylpyrrolidine-2-carbonitrile
• 1-(methylsulfonyl)pyrrolidine-2-carbonitrile
• NE42754

• MDL： MFCD10686736
• Inchi： 1S/C6H10N2O2S/c1-11(9,10)8-4-2-3-6(8)5-7/h6H,2-4H2,1H3
• InChI Key： NEIYATXHXDDTCT-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC1C#N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 281
• Topological Polar Surface Area: 69.6
• XLogP3: -0.2

Additional information on 1-methanesulfonylpyrrolidine-2-carbonitrile

Introduction to 1-methanesulfonylpyrrolidine-2-carbonitrile (CAS No. 1049606-01-0)

1-methanesulfonylpyrrolidine-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1049606-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, characterized by a five-membered heterocyclic structure containing a nitrogen atom. The presence of both a methanesulfonyl group and a cyano substituent makes it a versatile intermediate in the synthesis of various bioactive molecules.

The methanesulfonylpyrrolidine-2-carbonitrile moiety is particularly intriguing due to its potential role as a building block in drug development. Its structural features enable it to participate in diverse chemical reactions, such as nucleophilic substitution and condensation reactions, which are fundamental in constructing more complex molecular frameworks. In recent years, there has been a growing interest in pyrrolidine-based compounds due to their demonstrated pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of 1-methanesulfonylpyrrolidine-2-carbonitrile is its utility in the synthesis of pharmacophores that exhibit high binding affinity to biological targets. For instance, the combination of the sulfonyl group and the nitrile functionality can enhance solubility and metabolic stability, which are critical factors in drug design. Recent studies have highlighted its role in developing small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

Moreover, the compound has shown promise in the development of therapeutic agents for neurological disorders. The pyrrolidine ring is a common motif in drugs that modulate neurotransmitter systems, and modifications at the 2-position with a cyano group can fine-tune pharmacokinetic properties. Researchers have been exploring derivatives of 1-methanesulfonylpyrrolidine-2-carbonitrile as potential candidates for treating conditions like Alzheimer's disease and Parkinson's disease, leveraging its ability to interact with specific protein targets.

In the realm of medicinal chemistry, the synthesis of 1-methanesulfonylpyrrolidine-2-carbonitrile has been optimized through various methodologies to ensure high yield and purity. One such approach involves the reaction of pyrrolidine derivatives with methanesulfonyl chloride followed by cyanation using appropriate reagents. Advances in catalytic systems have further improved the efficiency of these transformations, making it more feasible for large-scale production.

The compound's significance extends beyond academic research; it has found applications in industrial settings where precision and scalability are paramount. Pharmaceutical companies are increasingly incorporating 1-methanesulfonylpyrrolidine-2-carbonitrile into their libraries of intermediates due to its versatility and predictability in synthetic routes. This has led to faster development cycles for new drugs, reducing time-to-market while maintaining high standards of quality control.

Recent breakthroughs in computational chemistry have also enhanced our understanding of how 1-methanesulfonylpyrrolidine-2-carbonitrile behaves in biological systems. Molecular modeling studies have revealed insights into its interactions with target proteins, helping researchers design more effective analogs with improved pharmacological profiles. These computational approaches are becoming indispensable tools in modern drug discovery, complementing traditional experimental methods.

The environmental impact of synthesizing and using 1-methanesulfonylpyrrolidine-2-carbonitrile is another area of growing concern. Efforts are underway to develop greener synthetic protocols that minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic systems derived from renewable resources are being explored as alternatives to conventional methods. Such innovations align with broader sustainability goals within the pharmaceutical industry.

In conclusion, 1-methanesulfonylpyrrolidine-2-carbonitrile (CAS No. 1049606-01-0) represents a valuable asset in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents with diverse applications. As scientific understanding advances and new technologies emerge, the potential uses for this compound will continue to expand, reinforcing its importance in addressing global health challenges.